Cas no 2228428-45-1 (N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine)

N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine structure
2228428-45-1 structure
Product Name:N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine
CAS No:2228428-45-1
MF:C13H19NS
MW:221.361662149429
CID:6162632
PubChem ID:165650289
Update Time:2025-07-21

N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine
    • N-methyl-1-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]cyclopropan-1-amine
    • 2228428-45-1
    • EN300-1767043
    • Inchi: 1S/C13H19NS/c1-14-13(6-7-13)8-10-9-15-12-5-3-2-4-11(10)12/h9,14H,2-8H2,1H3
    • InChI Key: BBSKMJUJIDKKGW-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=C1CCCC2)CC1(CC1)NC

Computed Properties

  • Exact Mass: 221.12382078g/mol
  • Monoisotopic Mass: 221.12382078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 40.3Ų

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N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine Related Literature

Additional information on N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine

Comprehensive Overview of N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine (CAS No. 2228428-45-1)

The compound N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine (CAS No. 2228428-45-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its distinctive cyclopropylamine and benzothiophene moieties, this compound exhibits potential applications in neuroscience and therapeutic research. Researchers are particularly interested in its pharmacological properties, as it may interact with neurotransmitter systems, making it a candidate for studying mood disorders and cognitive functions.

In recent years, the demand for novel small-molecule compounds like N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine has surged due to advancements in high-throughput screening and computational drug design. The compound's CAS No. 2228428-45-1 is frequently searched in academic and industrial databases, reflecting its relevance in neuropharmacology and central nervous system (CNS) research. Its synthetic pathway and structure-activity relationship (SAR) are also topics of interest, as they provide insights into optimizing its biological effects.

One of the key features of this compound is its cyclopropylamine group, which is known to enhance metabolic stability and bioavailability. This makes N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine a promising scaffold for developing CNS-targeted therapeutics. Additionally, the benzothiophene core contributes to its lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for drugs targeting neurological conditions.

The growing interest in precision medicine and personalized therapeutics has further highlighted the importance of compounds like CAS No. 2228428-45-1. Researchers are exploring its potential as a selective modulator of specific receptors or enzymes, which could lead to treatments with fewer side effects. Online forums and scientific communities often discuss its mechanism of action and potential clinical applications, underscoring its role in modern drug development.

From a synthetic chemistry perspective, the preparation of N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine involves multi-step reactions, including cyclization and functional group transformations. These processes are optimized to achieve high yields and purity, ensuring reproducibility for research purposes. The compound's spectroscopic data (e.g., NMR, MS) are well-documented, aiding in its identification and characterization.

In conclusion, N-methyl-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylcyclopropan-1-amine (CAS No. 2228428-45-1) represents a fascinating area of study in medicinal chemistry and neuroscience. Its unique structure and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to uncover its properties, this compound may pave the way for innovative treatments in the future.

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